Cas no 2680866-41-3 (tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate)

• Product Name: tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate
• CAS No: 2680866-41-3
• MF: C₁₄H₂₁N₃O₆S
• MW: 359.398042440414
• CID: 6001138
• PubChem ID: 165927673
• Update Time: 2025-05-20

tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299647
• tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate
• 2680866-41-3

• Inchi： 1S/C14H21N3O6S/c1-5-8-16(13(18)23-14(2,3)4)11-9-10(17(19)20)6-7-12(11)24(15,21)22/h6-7,9H,5,8H2,1-4H3,(H2,15,21,22)
• InChI Key： JYYLMDYXCHZJDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1N(C(=O)OC(C)(C)C)CCC)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 359.11510657g/mol
• Monoisotopic Mass: 359.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 144Ų

Additional information on tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate

tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate, identified by the CAS number 2680866-41-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a nitro substituent, and a sulfamoyl group attached to a phenyl ring. The combination of these functional groups makes it a versatile compound with diverse reactivity and properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and therapeutic agents. For instance, the presence of the nitro group in tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate has been shown to enhance the compound's ability to participate in redox reactions, making it a valuable precursor in the synthesis of nitro-containing polymers. Additionally, the sulfamoyl group contributes to the compound's solubility in polar solvents, which is advantageous for its use in drug delivery systems.

In the field of pharmaceutical chemistry, tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate has been explored as a potential lead compound for anti-inflammatory and anticancer drug development. Researchers have demonstrated that the molecule exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Furthermore, preliminary studies suggest that it may possess cytotoxic effects against certain cancer cell lines, making it a promising candidate for further investigation.

The synthesis of tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The optimization of these steps is crucial to ensure high yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of environmental applications, tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate has been studied for its role in water treatment processes. Its ability to form stable complexes with heavy metal ions makes it a potential candidate for use in adsorption technologies aimed at removing contaminants from industrial wastewater.

The structural versatility of tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate also lends itself to applications in materials science. For example, researchers have investigated its use as a building block for constructing functional polymers with tailored properties, such as improved mechanical strength or enhanced thermal stability.

In conclusion, tert-butyl N-(5-nitro-2-sulfamoylphenyl)-N-propylcarbamate, with its unique combination of functional groups and versatile properties, represents a valuable compound with broad applicability across multiple disciplines. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in both academic and industrial settings.